3-Pyridinecarbonitrile, 6-cyclopropyl-1,2-dihydro-2-thioxo-
Overview
Description
Molecular Structure Analysis
The molecular structure of “6-Cyclopropyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile” is represented by the molecular formula C9H8N2O . For a similar compound, “3-Pyridinecarbonitrile”, the empirical formula is C6H4N2 .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-Pyridinecarbonitrile, 6-cyclopropyl-1,2-dihydro-2-thioxo-” are not well-documented. For “6-Cyclopropyl-2-oxo-1,2-dihydro-3-pyridinecarbonitrile”, the molecular weight is 160.17 . For “3-Pyridinecarbonitrile”, the molecular weight is 104.11 .Scientific Research Applications
Biologically Active Compounds
Thiophene-based analogs, which include compounds like “6-cyclopropyl-2-sulfanylidene-1H-pyridine-3-carbonitrile”, have been studied by a growing number of scientists as potential biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Industrial Chemistry and Material Science
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . This suggests that “6-cyclopropyl-2-sulfanylidene-1H-pyridine-3-carbonitrile” could potentially be used in these fields.
Organic Semiconductors
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . This implies that “6-cyclopropyl-2-sulfanylidene-1H-pyridine-3-carbonitrile” could be used in the development of new semiconductor materials.
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are used in the fabrication of organic light-emitting diodes (OLEDs) . Therefore, “6-cyclopropyl-2-sulfanylidene-1H-pyridine-3-carbonitrile” could potentially be used in the production of OLEDs.
Fluorescent Molecular Sensors
The 3-pyridinecarbonitrile derivatives, which include “3-Pyridinecarbonitrile, 6-cyclopropyl-1,2-dihydro-2-thioxo-”, have been synthesized and studied for their fluorescent properties . This suggests that “3-Pyridinecarbonitrile, 6-cyclopropyl-1,2-dihydro-2-thioxo-” could be used as a fluorescent molecular sensor.
Proteomics Research
“6-cyclopropyl-2-sulfanylpyridine-3-carbonitrile” is a product used for proteomics research . This indicates that it could be used in the study of proteins and their functions.
Photopolymerization Processes
2-amino-4,6-diphenyl-pyridine-3-carbonitrile derivatives, which are structurally similar to “6-cyclopropyl-2-sulfanylpyridine-3-carbonitrile”, have been used as fluorescent sensors for monitoring photopolymerization processes . This suggests that “6-cyclopropyl-2-sulfanylpyridine-3-carbonitrile” could potentially be used in similar applications.
Long-Wavelength Co-Initiators
2-amino-4,6-diphenyl-pyridine-3-carbonitrile derivatives have also been proposed to be used as long-wavelength co-initiators for diphenyliodonium salts initiators . This implies that “6-cyclopropyl-2-sulfanylpyridine-3-carbonitrile” could be used in a similar role.
properties
IUPAC Name |
6-cyclopropyl-2-sulfanylidene-1H-pyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2S/c10-5-7-3-4-8(6-1-2-6)11-9(7)12/h3-4,6H,1-2H2,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VBWZJXIMOWRQFU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC=C(C(=S)N2)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40549201 |
Source
|
| Record name | 6-Cyclopropyl-2-sulfanylidene-1,2-dihydropyridine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40549201 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-cyclopropyl-2-sulfanylidene-1H-pyridine-3-carbonitrile | |
CAS RN |
101045-94-7 |
Source
|
| Record name | 6-Cyclopropyl-2-sulfanylidene-1,2-dihydropyridine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40549201 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 8-(benzyloxy)-2-methylimidazo[1,2-A]pyridine-3-carboxylate](/img/structure/B3030827.png)
